Cas no 2355-43-3 (1H-Benzimidazole,4,5,6,7-tetrafluoro-2-(trifluoromethyl)-)

1H-Benzimidazole,4,5,6,7-tetrafluoro-2-(trifluoromethyl)- structure
2355-43-3 structure
Product Name:1H-Benzimidazole,4,5,6,7-tetrafluoro-2-(trifluoromethyl)-
CAS No:2355-43-3
MF:C8HF7N2
MW:258.095765829086
CID:276982
PubChem ID:197761
Update Time:2025-04-19

1H-Benzimidazole,4,5,6,7-tetrafluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,4,5,6,7-tetrafluoro-2-(trifluoromethyl)-
    • 4,5,6,7-tetrafluoro-2-(trifluoromethyl)-1H-benzimidazole
    • 4,5,6,7-Tetrafluoro-2-(trifluoromethyl)benzimidazole
    • SCHEMBL5173465
    • 2355-43-3
    • OEDUVWQRVFPZFW-UHFFFAOYSA-N
    • 5-23-06-00346 (Beilstein Handbook Reference)
    • BRN 0621882
    • Benzimidazole, 4,5,6,7-tetrafluoro-2-(trifluoromethyl)-
    • 4,5,6,7-tetrafluoro-2-tri-fluoromethylbenzimidazole
    • DTXSID00178137
    • Inchi: 1S/C8HF7N2/c9-1-2(10)4(12)6-5(3(1)11)16-7(17-6)8(13,14)15/h(H,16,17)
    • InChI Key: OEDUVWQRVFPZFW-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=C(C2=C1NC(C(F)(F)F)=N2)F)F)F

Computed Properties

  • Exact Mass: 258.00283
  • Monoisotopic Mass: 258.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.774
  • Boiling Point: 269.5°Cat760mmHg
  • Flash Point: 116.8°C
  • Refractive Index: 1.483
  • PSA: 28.68

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